Cas no 2021-28-5 (Ethyl 3-phenylpropionate)

Ethyl 3-phenylpropionate Properties

Names and Identifiers

• Ethyl 3-phenylpropanoate
• 3-Phenylpropionic Acid Ethyl Ester
• Ethyl hydrocinnamate~3-Phenylpropionic acid ethyl ester
• Ethyl 3-phenylpropionate
• HYDROCINNAMIC ACID ETHYL ESTER(RG)
• Hydrocinnamic acid ethylester
• Benzenepropanoic acid,ethyl ester
• Ethyl 3-phenylpropionate,Ethyl hydrocinnamate
• ethyl benzenepropanoate
• ethyl benzenepropionate
• ethyl dihydrocinnamate
• Ethyl fluoroacetate
• Ethyl hydrocinnamate
• Ethylhydrocinnamoate
• Benzenepropanoic acid, ethyl ester
• Hydrocinnamic acid, ethyl ester
• Ethylphenyl propanoate
• JAGZUIGGHGTFHO-UHFFFAOYSA-N
• 58E9Z9V64D
• Hydrocinnamic acid, ethyl ester (8CI)
• FEMA No. 2455
• ethylhydrocinnamate
• ethyl benzylacetate
• ethyl 3phenylpropionate
• ethyl B-phenyl
• +Expand

• MDL： MFCD00009206
• InChIKey： JAGZUIGGHGTFHO-UHFFFAOYSA-N
• Inchi： 1S/C11H14O2/c1-2-13-11(12)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
• BRN： 1910432

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 178.09938
• Heavy Atom Count: 13
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.18230
• PSA: 26.30000
• Refractive Index: n20/D 1.494(lit.)
• Water Partition Coefficient: <0.1 g/100 mL at 25 ºC
• Boiling Point: 248°C(lit.)
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• FEMA: 2455
• Color/Form: liquid
• Solubility: Insoluble with water
• Density: 1.01 g/mL at 25 °C(lit.)

Ethyl 3-phenylpropionate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S23-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• TSCA：Yes

Ethyl 3-phenylpropionate Customs Data

• HS CODE：29163900
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters